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Get Quote

Physical & Chemical Properties

The table below summarizes the key properties of 2-Bromobutanenitrile that are critical for understanding

its handling and stability [1].

Property Value

Chemical Formula C₄H₆BrN [1]

Molecular Weight 148 g/mol [1]

CAS Number 41929-78-6 [1]

Boiling Point 69-73 °C at 10 Torr [1]

Density 1.4766 g/cm³ [1]

Stability, Storage & Handling

While specific stability studies on 2-Bromobutanenitrile are limited, its structure suggests reactivity similar

to other halogenated nitriles. The primary hazards arise from its toxicity and potential to decompose under

certain conditions.
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Decomposition Products: When heated or burned, related brominated nitriles can decompose to form

hydrogen bromide gas and highly toxic hydrogen cyanide [2]. Always use local exhaust ventilation and

conduct work in a certified fume hood.

Incompatibilities: Halogenated nitriles are generally incompatible with several substance classes [2]:

Strong oxidizing agents
Strong acids
Strong bases

Recommended Storage Conditions:

Store in a cool, dry place [2]. A refrigerator dedicated for chemical storage is often appropriate, but
check the specific compound's data sheet.

Keep the container tightly sealed to prevent contact with moisture and air [2].
Store in a fire-proof cabinet and away from ignition sources [2].

Troubleshooting Common Experimental Issues

The following table addresses potential problems you might encounter when working with 2-

Bromobutanenitrile.

Issue Possible Cause Solution / Preventive Action

Low yield or
unwanted side
products

Reaction with moisture or

decomposition due to
impurities/heat.

Ensure apparatus is perfectly dry. Use high-

purity reagent. Strictly control reaction
temperature.

Unexpected color
change

Decomposition or reaction with
trace metals.

Use high-purity solvent. Consider purifying the
starting material.

Skin or eye
contact exposure

Accidental spillage or
inadequate personal protective

equipment (PPE).

Immediately flush with plenty of water for
several minutes. Remove contaminated

clothing and seek immediate medical attention
[2].

Inhalation of
vapors

Working outside of a fume
hood or a leak in the

Move the affected person to fresh air
immediately. Seek medical attention if
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Issue Possible Cause Solution / Preventive Action

apparatus. irritation or other symptoms occur [2].

Experimental Protocol: Monitoring Degradation by
UV/PS

Although a direct protocol for 2-Bromobutanenitrile is not available, you can adapt established methods for

related halogenated compounds. The workflow below illustrates a general experiment to study its

degradation kinetics using an advanced oxidation process.
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Prepare Aqueous Solution
of 2-Bromobutanenitrile

Add Persulfate (PS)
and adjust pH

Transfer to Photoreactor
with UV lamps

Initiate Reaction
by turning on UV light

Sample at Regular
Time Intervals

Analyze Samples
(e.g., GC-MS, HPLC)

Model Degradation
Kinetics

Click to download full resolution via product page

Detailed Procedure:

Solution Preparation: Prepare an aqueous solution of 2-Bromobutanenitrile in a purified water
system (e.g., Milli-Q water) at a desired initial concentration (e.g., 0.1-1.0 mM) in an amber vessel to

avoid photolytic interference [3].
Add Oxidant: Add a specific concentration of sodium persulfate (Na₂S₂O₈) to the solution. The PS

concentration can be varied (e.g., 0.5-2.0 mM) to study its effect [3].
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Initiate Reaction: Transfer the solution to a UV photoreactor. Start the reaction by turning on the UV

lamps. Keep the solution under constant stirring.
Sample Collection: At predetermined time intervals (e.g., 0, 1, 2, 5, 10, 20, 30 min), withdraw

samples from the reactor.
Quench and Analyze: Immediately quench the radical reaction in each sample by adding a

quenching agent (e.g., sodium thiosulfate) into pre-prepared vials. Analyze the samples using
techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid
Chromatography (HPLC) to determine the residual concentration of 2-Bromobutanenitrile and
identify any transformation products [3].

Data Analysis: Plot the natural logarithm of the compound's concentration versus time. A linear
relationship suggests pseudo-first-order kinetics, and the slope gives the apparent rate constant

(k_obs) [3].

Key Takeaways for Researchers

Prioritize Safety: 2-Bromobutanenitrile is toxic and can release hazardous gases upon

decomposition. Always use appropriate PPE (gloves, goggles) and work in a fume hood [2].
Control the Environment: Stability is highly dependent on storage conditions. Keep the reagent

cool, dry, and tightly sealed, and be aware of its incompatibilities [2].
Adapt Existing Methods: While direct data is scarce, established experimental protocols for

degrading similar halogenated organics (like the UV/Persulfate method) can be reliably adapted for
your research needs [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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